(5E)-2-(4-bromophenyl)-5-(2,4-dimethoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• CAS No.: 606960-87-6
• Molecular Formula: C19H14BrN3O3S
• Molecular Weight: 444.3 g/mol
• IUPAC Name: (5E)-2-(4-bromophenyl)-5-[(2,4-dimethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C19H14BrN3O3S/c1-25-14-8-5-12(15(10-14)26-2)9-16-18(24)23-19(27-16)21-17(22-23)11-3-6-13(20)7-4-11/h3-10H,1-2H3/b16-9+
• InChI Key: GGZAAJKEIHWVRH-CXUHLZMHSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Br)S2)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=C(C=C4)Br)S2)OC

Description

The compound (5E)-2-(4-bromophenyl)-5-(2,4-dimethoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one belongs to a class of fused heterocyclic derivatives featuring a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core. Key structural features include:

• A (2,4-dimethoxybenzylidene) substituent at position 5, characterized by two electron-donating methoxy groups at the 2- and 4-positions of the benzylidene moiety.
• An E-configuration at the exocyclic double bond, critical for maintaining planar geometry and conjugation .

This compound is of interest due to its structural similarity to bioactive thiazolo-triazol-ones, which exhibit anticancer, antimicrobial, and anti-inflammatory properties .

Biological Activity

The compound (5E)-2-(4-bromophenyl)-5-(2,4-dimethoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a novel organic molecule with a complex structure that incorporates thiazole and triazole moieties. This structural configuration is known to influence its biological activity significantly. The compound's molecular formula is $C_{19}H_{14}BrN_{3}O_{3}S$, with a molecular weight of 444.3 g/mol. This article reviews the biological activity of this compound, focusing on its pharmacological properties, synthesis methods, and potential therapeutic applications.

Structural Features

The unique structure of this compound includes:

• A bromophenyl group that enhances reactivity.
• Dimethoxy groups that may influence solubility and biological interactions.
• A fused thiazole-triazole ring system known for diverse biological activities.

Biological Activity

Research indicates that compounds with similar structural features often exhibit a variety of pharmacological effects. The biological activities associated with (5E)-2-(4-bromophenyl)-5-(2,4-dimethoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one include:

• Antimicrobial Activity : The compound has shown potential against various bacterial strains.
• Anticancer Properties : Preliminary studies suggest efficacy in inhibiting cancer cell proliferation.
• Anti-inflammatory Effects : Similar compounds have demonstrated the ability to reduce inflammation markers in vitro.

Synthesis

The synthesis of this compound typically involves several key steps:

• Condensation Reaction : The initial step often involves the condensation of appropriate aldehydes with thiazole derivatives.
• Cyclization : Subsequent cyclization reactions lead to the formation of the triazole ring.
• Purification : The final product is purified using chromatography techniques.

Research Findings

Recent studies have provided insights into the biological mechanisms and potential therapeutic applications of this compound:

• In Vitro Studies : Cell line assays have demonstrated that this compound can inhibit the growth of various cancer cell lines such as MDA-MB-231 (breast cancer) and NUGC-3 (gastric cancer) .
• Mechanism of Action : It is hypothesized that the compound interacts with specific cellular targets involved in cell proliferation and apoptosis pathways.

Comparative Analysis

A comparison with other structurally similar compounds reveals unique aspects of its biological activity:

Compound Name	Structural Features	Biological Activity
Thiazolo[3,2-b][1,2,4]triazoles	Thiazole and triazole rings	Antimicrobial, anticancer
Brominated phenyl derivatives	Bromine substituent on phenyl	Enhanced reactivity
Methoxy-substituted compounds	Methoxy groups on aromatic rings	Diverse pharmacological effects

This table illustrates how the specific combination of functional groups in (5E)-2-(4-bromophenyl)-5-(2,4-dimethoxybenzylidene) may confer distinct biological properties not found in other similar compounds.

Case Studies

Several case studies highlight the potential applications of this compound:

• A study conducted on its anticancer effects showed a significant reduction in cell viability in treated groups compared to controls .
• Another investigation focused on its antimicrobial properties revealed effectiveness against resistant bacterial strains.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Formulas

The table below highlights key structural analogs, emphasizing substituent differences and molecular formulas:

Compound Name	Substituents (Position 5)	Molecular Formula	Key Features
Main Compound: (5E)-2-(4-Bromophenyl)-5-(2,4-dimethoxybenzylidene)thiazolo-triazol-one	2,4-Dimethoxybenzylidene	C19H15BrN3O3S*	High polarity due to two methoxy groups; planar conjugated system.
(5E)-2-(4-Bromophenyl)-5-(2-ethoxybenzylidene)thiazolo-triazol-one ()	2-Ethoxybenzylidene	C19H15BrN3O2S	Ethoxy group reduces polarity compared to methoxy.
(5E)-2-(4-Bromophenyl)-5-(4-dimethylaminobenzylidene)thiazolo-triazol-one ()	4-Dimethylaminobenzylidene	C19H15BrN4OS	Strong electron-donating dimethylamino group enhances π-electron density.
(Z)-5-(Furan-2-ylmethylene)thiazolo-triazol-one (, Compound 2j)	Furan-2-ylmethylene	C9H5N3O2S	Heteroaromatic substituent; lower molecular weight.
(5E)-5-(3,4-Dimethoxybenzylidene)-2-(4-ethoxyphenyl)thiazolo-triazol-one ()	3,4-Dimethoxybenzylidene	C21H19N3O4S	Methoxy groups at 3,4-positions; 4-ethoxyphenyl adds bulk.

Note: Molecular formula inferred from structural analogs in and .

Physical and Spectral Properties

Table 2: Comparative Physicochemical Data

Compound	Melting Point (°C)	LCMS (m/z)	Notable Spectral Features (IR/NMR)
Main Compound (Predicted)	~220–230†	~465 [M+H]+	IR: C=O (~1700 cm⁻¹), C-Br (~550 cm⁻¹); ¹H-NMR: δ 3.8–4.0 (OCH3), 7.2–8.0 (Ar-H).
(5E)-2-(4-Bromophenyl)-5-(2-ethoxybenzylidene)thiazolo-triazol-one ()	Not reported	—	Similar C=O and C-Br peaks; δ 1.4 (CH3 of ethoxy).
(Z)-5-(Furan-2-ylmethylene)thiazolo-triazol-one ()	230–232	220 [M+H]+	IR: C=O (1705 cm⁻¹), C=S (1212 cm⁻¹); ¹H-NMR: δ 6.1–8.0 (furan and Ar-H).
(Z)-5-(Thiophen-2-ylmethylene)thiazolo-triazol-one ()	>250	236 [M+H]+	IR: C=O (1698 cm⁻¹); ¹H-NMR: δ 7.2–7.8 (thiophene protons).

†Predicted based on analogs in .